Cas no 2418682-49-0 (tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate)

• Product Name: tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate
• CAS No: 2418682-49-0
• MF: C₁₄H₂₁FN₂O₄S
• MW: 332.390946149826
• CID: 5679316
• PubChem ID: 165773616
• Update Time: 2025-10-24

tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenyl]methyl}carbamate
• EN300-26627878
• 2418682-49-0
• tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate

• Inchi： 1S/C14H21FN2O4S/c1-9-10(8-17-13(18)21-14(2,3)4)6-11(16-5)7-12(9)22(15,19)20/h6-7,16H,8H2,1-5H3,(H,17,18)
• InChI Key： ZFVIUPDFQNONOE-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(CNC(=O)OC(C)(C)C)=C1C)NC)(=O)(=O)F

Computed Properties

• Exact Mass: 332.12060649g/mol
• Monoisotopic Mass: 332.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Additional information on tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate

Recent Advances in the Study of tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate (CAS: 2418682-49-0)

The compound tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate (CAS: 2418682-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted covalent inhibitors. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug discovery.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate. The researchers employed a multi-step process involving the introduction of the fluorosulfonyl group at an early stage, followed by selective protection and deprotection steps to achieve the desired product. This method has been praised for its scalability and reproducibility, making it suitable for industrial applications.

In terms of biological activity, recent investigations have highlighted the compound's role as a covalent inhibitor. The fluorosulfonyl group is known to react selectively with nucleophilic residues in target proteins, such as cysteine, leading to irreversible inhibition. A 2023 study in ACS Chemical Biology demonstrated that this compound effectively inhibits a specific kinase involved in inflammatory pathways, suggesting its potential as a therapeutic agent for autoimmune diseases. The study also provided structural insights into the binding mode, which could guide further optimization efforts.

Another significant development is the application of tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate in proteomics research. Researchers have utilized this compound as a chemical probe to label and identify reactive cysteine residues in complex biological samples. A recent publication in Nature Chemical Biology (2024) showcased its use in mapping the cysteine reactivity landscape in cancer cells, revealing novel targets for drug development. This approach has opened new avenues for understanding disease mechanisms and identifying potential therapeutic targets.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target reactivity and pharmacokinetic properties need to be addressed. However, ongoing research is focused on modifying the scaffold to enhance selectivity and bioavailability. For instance, a 2024 study in Chemical Science explored the introduction of additional substituents to fine-tune the reactivity and improve the drug-like properties of the molecule.

In conclusion, tert-butyl N-{3-(fluorosulfonyl)-2-methyl-5-(methylamino)phenylmethyl}carbamate (CAS: 2418682-49-0) represents a versatile and promising tool in chemical biology and drug discovery. Its unique chemical properties and biological activities make it a valuable candidate for further research and development. Future studies are expected to explore its therapeutic potential in greater depth, paving the way for novel treatments in various disease areas.